Cas no 2172079-34-2 (5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172079-34-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5995840
• PubChem ID: 165599894
• Update Time: 2025-05-20

5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2172079-34-2
• EN300-1595941
• [5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C10H18N4/c1-7(2)14-10(5-8-3-4-8)9(6-11)12-13-14/h7-8H,3-6,11H2,1-2H3
• InChI Key： HPQPYDMSDQSSRF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

5-(Cyclopropylmethyl)-1-(Propan-2-yl)-1H-1,2,3-Triazol-4-Ylmethanamine: A Comprehensive Overview

The compound 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by the CAS number 2172079-34-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely recognized for their versatility in synthetic chemistry and their role as intermediates in drug discovery. The molecule's unique structure, featuring a triazole ring fused with a cyclopropylmethyl group and a propan-2-yl substituent, makes it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of cyclopropylmethyl groups in enhancing the pharmacokinetic properties of molecules. The presence of this group in the compound under discussion has been shown to improve bioavailability and stability, making it a promising candidate for drug delivery systems. Additionally, the propan-2-yl substituent contributes to the molecule's lipophilicity, which is crucial for its potential use in hydrophobic environments or as a component in lipid-based formulations.

The synthesis of 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-Ylmethanamine involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have employed various methodologies, including click chemistry reactions and palladium-catalyzed couplings, to efficiently construct the triazole core. The integration of these advanced synthetic techniques has not only improved the yield but also ensured the purity of the final product, which is essential for its application in sensitive biological assays.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes involved in inflammatory pathways. For instance, studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have reported its ability to suppress cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a strong candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Beyond its pharmacological applications, the compound has also found utility in materials science. Its unique electronic properties make it suitable for use as a building block in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and flexible electronics, where its stability under thermal and mechanical stress is highly advantageous.

The structural integrity of 5-(cyclopropylmethyl)-1-(propan-2-Yl)-1H-1,2,3-triazol-Ylmethanamine is further enhanced by its rigid triazole framework. This rigidity not only contributes to its stability but also facilitates precise molecular interactions in supramolecular assemblies. Such assemblies are being investigated for their potential use in drug delivery systems and nanotechnology applications.

In conclusion, the compound with CAS number 2172079-34-X, known as 5-(cyclopropylmethyl)-1-(propan-X-Yl)-YH-X,Y,Z-triazol-Z-Ylmethanamine, represents a significant advancement in modern organic chemistry. Its diverse applications span from drug discovery to materials science, underscoring its importance as a versatile building block in contemporary research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly prominent role in both academic and industrial settings.